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Moretane, a pentacyclic triterpenoid hydrocarbon, serves as a critical biomarker in organic

geochemistry, providing invaluable insights into the thermal maturity, depositional environment,

and origin of organic matter in sedimentary rocks and petroleum. This guide offers a

comprehensive overview of the geochemical significance of Moretane, detailing its application

as a molecular fossil and outlining the analytical methodologies used for its assessment.

Moretane as a Biomarker of Thermal Maturity
The most prominent application of Moretane in geochemistry is its use as an indicator of the

thermal maturity of source rocks. Moretane (17β(H),21α(H)-hopane) is the less stable epimer

of hopane (17α(H),21β(H)-hopane). During diagenesis and catagenesis, Moretane
progressively converts to the more thermodynamically stable hopane. This irreversible

isomerization process is primarily driven by temperature and time, making the ratio of

Moretane to hopane a reliable geothermometer.

The Moretane/Hopane (M/H) ratio is a widely used maturity parameter. In immature sediments,

the concentration of Moretane is relatively high compared to hopane. As thermal maturity

increases, the M/H ratio decreases systematically. This relationship allows geochemists to

assess the maturation stage of organic matter and determine whether a source rock has

entered the oil or gas generation window.
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A common industry benchmark suggests that a Moretane/hopane ratio of less than 0.15 is

indicative of mature source rock that has entered the main phase of oil generation.[1] Ratios

ranging from 0.1 to 0.34 can signify a transition from mature to late mature stages.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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